Cas no 337511-61-2 (Phenol, 4-nitro-3-[[[1-(phenylmethyl)-4-piperidinyl]amino]methyl]-)

Phenol, 4-nitro-3-[[[1-(phenylmethyl)-4-piperidinyl]amino]methyl]- structure
337511-61-2 structure
Product Name:Phenol, 4-nitro-3-[[[1-(phenylmethyl)-4-piperidinyl]amino]methyl]-
CAS No:337511-61-2
MF:C19H23N3O3
MW:341.404224634171
CID:1459979
PubChem ID:58864516
Update Time:2025-04-20

Phenol, 4-nitro-3-[[[1-(phenylmethyl)-4-piperidinyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-nitro-3-[[[1-(phenylmethyl)-4-piperidinyl]amino]methyl]-
    • SCHEMBL3608857
    • 337511-61-2
    • ZSXSRWGDBMQIKR-UHFFFAOYSA-N
    • DB-203552
    • 3-((1-Benzylpiperidin-4-ylamino)methyl)-4-nitrophenol
    • 3-[(1-Benzyl-piperidin-4-yl-amino)-methyl]-4-nitro-phenol
    • Inchi: 1S/C19H23N3O3/c23-18-6-7-19(22(24)25)16(12-18)13-20-17-8-10-21(11-9-17)14-15-4-2-1-3-5-15/h1-7,12,17,20,23H,8-11,13-14H2
    • InChI Key: ZSXSRWGDBMQIKR-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=C(C=1)CNC1CCN(CC2C=CC=CC=2)CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 341.17409
  • Monoisotopic Mass: 341.17394160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 81.3Ų

Experimental Properties

  • PSA: 78.64
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